alpha-Eleostearic acid
alpha-Eleostearic acid
(9Z,11E,13E)-octadeca-9,11,13-trienoic acid is a conjugated linolenic acid having three fully-conjugated double bonds at positions 9, 11 and 13, in cis, trans and trans configurations, respectively.
alpha-Eleostearic acid is a natural product found in Punica granatum, Parinari excelsa, and other organisms with data available.
alpha-Eleostearic acid is a natural product found in Punica granatum, Parinari excelsa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
506-23-0
VCID:
VC20826115
InChI:
InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7+,10-9-
SMILES:
CCCCC=CC=CC=CCCCCCCCC(=O)O
Molecular Formula:
C18H30O2
Molecular Weight:
278.4 g/mol
alpha-Eleostearic acid
CAS No.: 506-23-0
Cat. No.: VC20826115
Molecular Formula: C18H30O2
Molecular Weight: 278.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (9Z,11E,13E)-octadeca-9,11,13-trienoic acid is a conjugated linolenic acid having three fully-conjugated double bonds at positions 9, 11 and 13, in cis, trans and trans configurations, respectively. alpha-Eleostearic acid is a natural product found in Punica granatum, Parinari excelsa, and other organisms with data available. |
|---|---|
| CAS No. | 506-23-0 |
| Molecular Formula | C18H30O2 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | (9Z,11E,13E)-octadeca-9,11,13-trienoic acid |
| Standard InChI | InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7+,10-9- |
| Standard InChI Key | CUXYLFPMQMFGPL-WPOADVJFSA-N |
| Isomeric SMILES | CCCC/C=C/C=C/C=C\CCCCCCCC(=O)O |
| SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
| Melting Point | 44-45°C |
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